Cas no 2248390-08-9 (methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate)
methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 2248390-08-9
- EN300-6516129
- methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate
-
- Inchi: 1S/C16H15NO6/c1-22-12(18)8-16(6-7-16)9-13(19)23-17-14(20)10-4-2-3-5-11(10)15(17)21/h2-5H,6-9H2,1H3
- InChI Key: CDGCVNDDCOPSPS-UHFFFAOYSA-N
- SMILES: O(C(CC1(CC(=O)OC)CC1)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 317.08993720g/mol
- Monoisotopic Mass: 317.08993720g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 529
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 90Ų
methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6516129-0.05g |
methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate |
2248390-08-9 | 0.05g |
$851.0 | 2023-05-31 | ||
| Enamine | EN300-6516129-0.1g |
methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate |
2248390-08-9 | 0.1g |
$892.0 | 2023-05-31 | ||
| Enamine | EN300-6516129-0.25g |
methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate |
2248390-08-9 | 0.25g |
$933.0 | 2023-05-31 | ||
| Enamine | EN300-6516129-0.5g |
methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate |
2248390-08-9 | 0.5g |
$974.0 | 2023-05-31 | ||
| Enamine | EN300-6516129-1.0g |
methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate |
2248390-08-9 | 1g |
$1014.0 | 2023-05-31 | ||
| Enamine | EN300-6516129-2.5g |
methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate |
2248390-08-9 | 2.5g |
$1988.0 | 2023-05-31 | ||
| Enamine | EN300-6516129-5.0g |
methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate |
2248390-08-9 | 5g |
$2940.0 | 2023-05-31 | ||
| Enamine | EN300-6516129-10.0g |
methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate |
2248390-08-9 | 10g |
$4360.0 | 2023-05-31 |
methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate
Research Briefing on Methyl 2-(1-{2-[(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate (CAS: 2248390-08-9)
This research briefing provides an in-depth analysis of the latest advancements related to the compound methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate (CAS: 2248390-08-9), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features, including the cyclopropyl and isoindole-1,3-dione moieties, make it a promising candidate for various therapeutic applications, particularly in the development of enzyme inhibitors and targeted drug delivery systems.
Recent studies have focused on the synthesis and optimization of this compound, leveraging its potential as a versatile intermediate in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the design of covalent inhibitors targeting cysteine proteases, a class of enzymes implicated in inflammatory and neurodegenerative diseases. The study demonstrated that the compound's electrophilic carbonyl group facilitates selective binding to catalytic cysteine residues, offering a novel strategy for inhibitor development.
Further investigations have explored the pharmacokinetic properties of methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported improved metabolic stability and bioavailability compared to earlier analogs, attributed to the cyclopropyl ring's conformational rigidity. These findings underscore its potential as a lead compound for further optimization in drug discovery pipelines.
In addition to its therapeutic applications, the compound has garnered attention in materials science. Researchers at the University of Cambridge recently utilized it as a building block for synthesizing functionalized polymers with tunable degradation profiles. The isoindole-1,3-dione moiety was found to enhance polymer stability under physiological conditions while allowing controlled release of active agents, making it suitable for biomedical applications such as drug-eluting stents and tissue engineering scaffolds.
Despite these promising developments, challenges remain in scaling up the synthesis of methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate. A 2024 review in Organic Process Research & Development identified the need for more efficient catalytic systems to improve yield and reduce byproducts during large-scale production. Addressing these limitations will be critical for advancing the compound's translation into clinical and industrial applications.
In conclusion, methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate represents a multifaceted tool in chemical biology, with emerging roles in drug discovery, materials science, and biotechnology. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility across diverse therapeutic areas.
2248390-08-9 (methyl 2-(1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}cyclopropyl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)